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Executive Summary

Nicotine Salicylate is a 1:1 molar salt formed by the protonation of the pyrrolidine nitrogen of
nicotine by salicylic acid. Unlike free-base nicotine, which is volatile and susceptible to
oxidation, the salicylate salt offers enhanced solid-state stability, reduced vapor pressure, and a
smoother sensory profile ("throat hit") in aerosolized applications.[1]

This guide details the solubility landscape of nicotine salicylate across polar, semi-polar, and
non-polar media, providing the data necessary to engineer stable solutions for e-liquids and
suspension systems for pressurized metered-dose inhalers (pMDIs).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7][81[9][10]

Understanding the solid-state properties is a prerequisite for solubility prediction.[1] The salt
exists as a white crystalline solid, stabilizing the nicotine molecule through ionic interactions.[1]
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Property Value | Description Source Validation
. 1-Methyl-2-(3-

Chemical Name _ o _ PubChem [1]
pyridyl)pyrrolidine Salicylate

CAS Number 29790-52-1 ChemicalBook [2]

Molecular Weight 300.35 g/mol PubChem [1]

Stoichiometry 1:1 (Nicotine : Salicylic Acid) Patent US2015006652 [3]

Melting Point 112 -115°C Biosynth [4], Prism [5]
White to off-white crystalline )

Appearance Prism [5]
powder

pKa (Base) ~8.0 (Pyrrolidine N) Inferred from Nicotine

Structural Interaction Diagram

The following diagram illustrates the proton transfer mechanism that drives salt formation and

stability.[1]
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Figure 1: Formation of Nicotine Salicylate via protonation of the pyrrolidine nitrogen.[1]

Solubility Landscape

Solubility is not a static value but a dynamic equilibrium influenced by solvent polarity,
temperature, and pH.[1]
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Polar Solvents (Water, Methanol)

Nicotine salicylate exhibits high solubility in water and methanol due to strong ion-dipole
interactions.[1]

o Water: Freely soluble / Miscible.[1][2] The salt dissociates readily, making it ideal for
agueous-based NRT sprays but requiring preservatives to prevent microbial growth.[1]

o Methanol: High solubility.[1][3][4] Often used as a processing solvent during synthesis or
purification.[1]

Semi-Polar & Protogenic Solvents (Ethanol, PG, VG)

These are the primary carriers for ENDS (Electronic Nicotine Delivery Systems) and topical

formulations.[1]

o Ethanol:Temperature-Dependent Solubility. While described as "slightly soluble™ at ambient
conditions in some monographs [5], it is used for recrystallization at elevated temperatures
[3].[1] In formulation, ethanol acts as a powerful co-solvent to reduce viscosity.[1]

» Propylene Glycol (PG) / Vegetable Glycerin (VG):

o Solubility Limit: Experimental data confirms stability at ~3.7% w/w (approx. 37 mg/mL) in a
30:70 PG:VG ratio at 90°C mixing conditions [6].[1]

o Kinetic Note: Dissolution in high-viscosity VG is kinetically slow; heating to 40-60°C is
standard protocol to accelerate solvation without degrading the salt.[1]

Non-Polar Solvents & Propellants (HFA 134a, HFA 227)
[1][10]

o Pure Hydrofluoroalkanes (HFAs):Negligible Solubility. Like most salts, nicotine salicylate
does not dissolve in non-polar propellants.[1]

e Formulation Strategy:

o Suspension pMDI: Micronize the salt (<5 pm) to create a stable suspension.
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o Solution pMDI: Requires the addition of a co-solvent (typically Ethanol 10-20% w/w) to

bridge the polarity gap.[1]

Solubility Summary Table

. . Primary .
Solvent Solubility Rating L Formulation Note
Application
Water High / Freely Soluble Oral Sprays, NRT Monitor pH stability.[1]
) ) ) Toxic; remove residual
Methanol High Synthesis / Analysis
solvent.[1]
Ethanol Moderate (Temp.[1] Tinctures, pMDI Co- Increases solubility in
ano
Dependent) solvent HFAs.[1]
o ) Good solvent for
Propylene Glycol Soluble E-Liquids (Carrier)
concentrates.[1]
Requires
Soluble (Slow o o
Glycerol (VG) o E-Liquids (Vapor) heat/agitation to
Kinetics) ]
dissolve.[1]
Requires
HFA 134a/227 Insoluble Inhalers (Propellant) micronization or co-

solvent.[1]

Experimental Protocol: Determination of Saturation

Solubility

To validate solubility for a specific proprietary formulation, use the Saturation Shake-Flask

Method.[1] This protocol ensures thermodynamic equilibrium is reached.[1]

Workflow Diagram

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotine-salicylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Excess Addition
Add solid Nicotine Salicylate to solvent
until undissolved solid remains.

l

2. Equilibration
Incubate at constant temp (e.g., 25°C)
with agitation for 24-48 hours.

l

3. Phase Separation
Filter supernatant (0.45 um PTFE)
or Centrifuge to remove solids.

l

4. Quantification
Analyze filtrate via HPLC-UV
(Detection @ 254-260 nm).

Click to download full resolution via product page

Figure 2: Standardized workflow for determining solubility limits.

Detailed Methodology

Preparation: Add excess nicotine salicylate to 10 mL of the target solvent (e.g., PG/VG
50:50) in a glass vial.

Agitation: Shake or stir at a controlled temperature (25°C + 0.5°C) for 48 hours.

Verification: Visually confirm the presence of undissolved solid (sediment) to ensure
saturation.[1]

Sampling: Filter the supernatant using a syringe filter compatible with the solvent (PTFE or
Nylon).[1] Discard the first 1 mL of filtrate to account for filter adsorption.

Analysis: Dilute the filtrate with mobile phase and analyze via High-Performance Liquid
Chromatography (HPLC).

o Column: C18 Reverse Phase.[1]
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o Mobile Phase: Phosphate Buffer (pH 3.[1]0) / Acetonitrile.[1][3]

o Detection: UV absorbance at 260 nm (characteristic of the pyridine ring).[1]

Formulation Decision Logic

Selecting the right vehicle depends on the target solubility and the device physics.

Target Application

E-Liquid / Vape pMDI (Inhaler)
Carrier: PG/VG Mix Carrier: HFA 134a/227

oluble

Process: Heat to 40-60°C

. . Solution or Suspension?
for dissolution

Solution \Suspension

Gdd Ethanol (10-20%D (Micronize Salt (<5pm))

Click to download full resolution via product page

Figure 3: Decision matrix for formulating Nicotine Salicylate based on solubility constraints.[1]

Critical Considerations

o Thermal Stability: While the melting point is ~112°C, nicotine salicylate is stable in e-liquid
formulations up to vaporization temperatures (~200-300°C) if the exposure time is short
(milliseconds).[1] However, prolonged heating can lead to dissociation and oxidation [3].[1]
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e pH Impact: In aqueous formulations, maintaining a pH < 6.0 ensures the salt remains
protonated.[1] At higher pH, the equilibrium shifts back to free-base nicotine, increasing
volatility and throat irritation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Solubility Profile & Formulation Logic
of Nicotine Salicylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021173#solubility-of-nicotine-salicylate-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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